Cas no 7510-48-7 (Benzenesulfonamide,N-(3-bromophenyl)-4-methyl-)

Benzenesulfonamide,N-(3-bromophenyl)-4-methyl- structure
7510-48-7 structure
Product Name:Benzenesulfonamide,N-(3-bromophenyl)-4-methyl-
CAS No:7510-48-7
MF:C13H12BrNO2S
MW:326.208881378174
MDL:MFCD01016286
CID:577060
PubChem ID:347177
Update Time:2025-04-19

Benzenesulfonamide,N-(3-bromophenyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,N-(3-bromophenyl)-4-methyl-
    • N-(3-bromophenyl)-4-methylbenzenesulfonamide
    • 4-Toluolsulfon-N-(3-brom-phenyl)-amid
    • AC1L86ON
    • AG-670
    • NSC405688
    • STK401858
    • CS-0061322
    • AG-670/11205865
    • W17469
    • DTXSID10324087
    • AKOS000176446
    • n~1~-(3-bromophenyl)-4-methyl-1-benzenesulfonamide
    • AS-67611
    • NSC-405688
    • MFCD01016286
    • Benzenesulfonamide, N-(3-bromophenyl)-4-methyl-
    • n-(3-bromophenyl)-4-methylbenzene-1-sulfonamide
    • 7510-48-7
    • MDL: MFCD01016286
    • Inchi: 1S/C13H12BrNO2S/c1-10-5-7-13(8-6-10)18(16,17)15-12-4-2-3-11(14)9-12/h2-9,15H,1H3
    • InChI Key: HBZNLTGGGCUOMY-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)NS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 324.97726
  • Monoisotopic Mass: 324.97721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • PSA: 46.17

Benzenesulfonamide,N-(3-bromophenyl)-4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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